2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide

• Molecular Formula: C22H29ClN2O3
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 2-[5-chloro-2-ethoxy-4-[(propan-2-ylamino)methyl]phenoxy]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H29ClN2O3/c1-4-27-20-12-18(14-25-16(2)3)19(23)13-21(20)28-15-22(26)24-11-10-17-8-6-5-7-9-17/h5-9,12-13,16,25H,4,10-11,14-15H2,1-3H3,(H,24,26)
• InChI Key: MKMRCTHXCLFKSG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)CNC(C)C)Cl)OCC(=O)NCCC2=CC=CC=C2

Description

2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a cellular energy sensor that regulates metabolism, making A-769662 a promising candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes.

Mechanism of Action

2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide activates AMPK by binding to its regulatory subunit, leading to conformational changes that allow for the activation of the kinase domain. AMPK activation leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, while inhibiting gluconeogenesis and lipogenesis. 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has also been shown to activate other metabolic pathways, such as the mTOR pathway, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has been shown to improve glucose and lipid metabolism in animal models of obesity and type 2 diabetes. It has also been found to reduce inflammation and oxidative stress, which are associated with metabolic disorders. 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has been shown to have a protective effect on pancreatic beta cells, which are responsible for insulin secretion. Additionally, 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has been found to have anti-cancer effects, suggesting its potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide is a potent and selective activator of AMPK, making it a useful tool for studying the role of AMPK in cellular metabolism. However, its effects on other metabolic pathways, such as the mTOR pathway, may complicate interpretation of experimental results. 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has also been found to have off-target effects, such as inhibition of the mitochondrial respiratory chain, which may limit its use in certain experimental systems.

Future Directions

Future research on 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide should focus on its potential as a therapeutic agent for metabolic disorders and cancer. Clinical trials are needed to determine its safety and efficacy in humans. Further studies are also needed to elucidate the mechanisms underlying its effects on cellular metabolism and to identify potential drug targets for the treatment of metabolic disorders and cancer.

Synthesis Methods

The synthesis of 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide involves a series of chemical reactions starting from commercially available starting materials. The key step involves the condensation of 5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenol with 2-phenylethylamine to form the target compound. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has been extensively studied in vitro and in vivo for its potential therapeutic effects on metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes, as well as reduce hepatic glucose production in animal models of type 2 diabetes. 2-{5-chloro-2-ethoxy-4-[(isopropylamino)methyl]phenoxy}-N-(2-phenylethyl)acetamide has also been found to increase fatty acid oxidation and decrease lipid synthesis in liver cells, suggesting its potential as a treatment for non-alcoholic fatty liver disease.